Cas no 5858-58-2 (Acid mordant Brown 92)

• Product Name: Acid mordant Brown 92
• CAS No: 5858-58-2
• MF: C₁₆H₁₀N₃NaO₇S
• MW: 411.321273326874
• CID: 46225
• PubChem ID: 135666401
• Update Time: 2025-04-18

Acid mordant Brown 92 Chemical and Physical Properties

Names and Identifiers

• Acid mordant Brown 92
• Sodium 5-hydroxy-6-[(2-hydroxy-5-nitrophenyl)azo]naphthalene-1-sulphonate
• sodium,(6Z)-6-[(2-hydroxy-5-nitrophenyl)hydrazinylidene]-5-oxonaphthalene-1-sulfonate
• 1-Naphthalenesulfonic acid,5-hydroxy-6-((2-hydroxy-5-nitrophenyl)azo)-,monosodium salt
• 1-Naphthalenesulfonic acid,5-hydroxy-6-(2-(2-hydroxy-5-nitrophenyl)diazenyl)-,sodium salt (1:1)
• EINECS 227-494-2
• Sodium 5-hydroxy-6-((2-hydroxy-5-nitrophenyl)azo)naphthalene-1-sulphonate
• sodium;5-hydroxy-6-[(2-hydroxy-5-nitrophenyl)diazenyl]naphthalene-1-sulfonate
• 5858-58-2
• NS00047209
• Acid Anthracene Brown M
• 1-Naphthalenesulfonic acid, 5-hydroxy-6-(2-(2-hydroxy-5-nitrophenyl)diazenyl)-, sodium salt (1:1)
• DTXSID1064037
• 1-Naphthalenesulfonic acid, 5-hydroxy-6-((2-hydroxy-5-nitrophenyl)azo)-, monosodium salt
• 1-Naphthalenesulfonic acid, 5-hydroxy-6-[(2-hydroxy-5-nitrophenyl)azo]-, monosodium salt

• Inchi： 1S/C16H11N3O7S.Na/c20-14-7-4-9(19(22)23)8-13(14)18-17-12-6-5-10-11(16(12)21)2-1-3-15(10)27(24,25)26;/h1-8,20-21H,(H,24,25,26);/q;+1/p-1/b18-17+;
• InChI Key： LAGJIJRTUQNSQB-ZAGWXBKKSA-M
• SMILES： S(C1C=CC=C2C(=C(C=CC2=1)/N=N/C1C(=CC=C(C=1)[N+](=O)[O-])O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 411.01400
• Monoisotopic Mass: 411.013715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 755
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: nothing
• Topological Polar Surface Area: 173

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 176.58000
• LogP: 5.08270